Cas no 63185-86-4 (5-Amino-2-(phenylthio)benzoic Acid)

5-Amino-2-(phenylthio)benzoic Acid is a benzoic acid derivative featuring an amino group at the 5-position and a phenylthioether moiety at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features, including the electron-rich amino group and sulfur-containing substituent, make it valuable for constructing heterocyclic frameworks or modifying molecular properties. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in coupling reactions or further functionalization. Its stability under standard conditions ensures reliable handling in laboratory settings. The presence of both carboxylic acid and amino functionalities allows for selective derivatization, enhancing its utility in multi-step synthetic routes.
5-Amino-2-(phenylthio)benzoic Acid structure
63185-86-4 structure
Product Name:5-Amino-2-(phenylthio)benzoic Acid
CAS No:63185-86-4
MF:C13H11NO2S
MW:245.296941995621
CID:502519
PubChem ID:10705535
Update Time:2025-06-06

5-Amino-2-(phenylthio)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzoicacid, 5-amino-2-(phenylthio)-
    • 5-AMINO-2-(PHENYLTHIO)BENZOIC ACID
    • 5-amino-2-phenylsulfanylbenzoic acid
    • 5-Amino-2-phenylsulfanyl-benzoic acid
    • 5-Amino-2-(phenylthio)-benzoesaeure
    • 5-azanyl-2-phenylsulfanyl-benzoic acid
    • AB1111
    • Benzoicacid,5-amino-2-(phenylthio)
    • 63185-86-4
    • DTXSID40443795
    • 4-(4-FLUOROPHENOXY)BUTANOICACID
    • FT-0701888
    • CS-0270225
    • 5-amino-2-(phenylsulfanyl)benzoic acid
    • A834257
    • AKOS005795145
    • EN300-150866
    • SB38034
    • Benzoicacid,5-amino-2-(phenylthio)-
    • MFCD06658325
    • 5-Amino-2-(phenylthio)benzoicacid
    • DB-073280
    • 5-Amino-2-(phenylthio)benzoic Acid
    • MDL： MFCD06658325
    • Inchi： 1S/C13H11NO2S/c14-9-6-7-12(11(8-9)13(15)16)17-10-4-2-1-3-5-10/h1-8H,14H2,(H,15,16)
    • InChI Key： MKSHKRLNPIFOSW-UHFFFAOYSA-N
    • SMILES： S(C1C=CC=CC=1)C1C=CC(=CC=1C(=O)O)N

Computed Properties

  • Exact Mass: 245.05100
  • Monoisotopic Mass: 245.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 88.6Ų

Experimental Properties

  • PSA: 88.62000
  • LogP: 3.69940

5-Amino-2-(phenylthio)benzoic Acid Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

5-Amino-2-(phenylthio)benzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019094377-1g
5-Amino-2-(phenylthio)benzoic acid
 63185-86-4 95%
1g
 $342.36 2023-09-01
Enamine
EN300-150866-0.05g
5-amino-2-(phenylsulfanyl)benzoic acid
 63185-86-4 95%
0.05g
 $419.0 2023-11-13
Enamine
EN300-150866-0.1g
5-amino-2-(phenylsulfanyl)benzoic acid
 63185-86-4 95%
0.1g
 $439.0 2023-11-13
Enamine
EN300-150866-0.25g
5-amino-2-(phenylsulfanyl)benzoic acid
 63185-86-4 95%
0.25g
 $459.0 2023-11-13
Enamine
EN300-150866-0.5g
5-amino-2-(phenylsulfanyl)benzoic acid
 63185-86-4 95%
0.5g
 $479.0 2023-11-13
Enamine
EN300-150866-1.0g
5-amino-2-(phenylsulfanyl)benzoic acid
 63185-86-4
1.0g
 $871.0 2023-02-14
Enamine
EN300-150866-2.5g
5-amino-2-(phenylsulfanyl)benzoic acid
 63185-86-4 95%
2.5g
 $978.0 2023-11-13
Enamine
EN300-150866-5.0g
5-amino-2-(phenylsulfanyl)benzoic acid
 63185-86-4
5.0g
 $2525.0 2023-02-14
Enamine
EN300-150866-10.0g
5-amino-2-(phenylsulfanyl)benzoic acid
 63185-86-4
10.0g
 $3746.0 2023-02-14
TRC
B801088-10mg
5-Amino-2-(phenylthio)benzoic Acid
 63185-86-4
10mg
 $ 50.00 2022-06-06

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